Cas no 1365272-31-6 (5-Bromo-6,7-difluoro-1-isopropylbenzimidazole)

• Product Name: 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole
• CAS No: 1365272-31-6
• MF: C₁₀H₉BrF₂N₂
• MW: 275.092668294907
• MDL: MFCD21609583
• CID: 2771794
• PubChem ID: 70699775
• Update Time: 2025-05-23

5-Bromo-6,7-difluoro-1-isopropylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6,7-difluoro-1-propan-2-ylbenzimidazole
• 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole;
• DTXSID70742889
• BS-20761
• 1H-Benzimidazole, 5-bromo-6,7-difluoro-1-(1-methylethyl)-
• MFCD21609583
• 5-Bromo-6,7-difluoro-1-(propan-2-yl)-1H-benzimidazole
• 1365272-31-6
• 5-bromo-6,7-difluoro-1-(propan-2-yl)-1H-1,3-benzodiazole
• AKOS025394339
• 5-BROMO-6,7-DIFLUORO-1-ISOPROPYL-1,3-BENZODIAZOLE
• 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole

• MDL： MFCD21609583
• Inchi： 1S/C10H9BrF2N2/c1-5(2)15-4-14-7-3-6(11)8(12)9(13)10(7)15/h3-5H,1-2H3
• InChI Key： SPIKBBBFXJLADE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1)N=CN2C(C)C)F)F

Computed Properties

• Exact Mass: 273.99200
• Monoisotopic Mass: 273.99172Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.65790

5-Bromo-6,7-difluoro-1-isopropylbenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole

5-Bromo-6,7-difluoro-1-isopropylbenzimidazole: A Comprehensive Overview

The compound 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole (CAS No. 1365272-31-6) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This benzimidazole derivative has garnered attention due to its unique structural properties and functional groups, which make it a valuable molecule in research and development.

Benzimidazoles are heterocyclic compounds known for their stability and versatility in chemical reactions. The 5-bromo and 6,7-difluoro substituents in this compound introduce specific electronic and steric effects, enhancing its reactivity and selectivity in various chemical processes. The 1-isopropyl group further contributes to the molecule's stability and solubility properties, making it a prime candidate for advanced chemical synthesis.

Recent studies have highlighted the importance of 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole in drug discovery and material science. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored. Researchers have demonstrated that this compound can be effectively utilized in the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of synthesis, the preparation of 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole involves a series of carefully controlled reactions. The process typically begins with the formation of an intermediate benzene derivative, followed by bromination and fluorination steps to introduce the necessary substituents. The final step involves cyclization to form the benzimidazole ring system, ensuring the desired stereochemistry and regioselectivity.

The application of 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole extends beyond pharmaceuticals. Its use in catalysis has been reported in recent literature, where it serves as a ligand in transition metal complexes, enhancing catalytic activity in organic transformations. This dual functionality underscores its importance as both a building block and a functional material.

From an environmental perspective, the synthesis and application of 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole are designed to minimize ecological impact. Researchers are actively exploring greener synthetic routes and sustainable applications for this compound to align with global efforts toward eco-friendly chemistry.

In conclusion, 5-Bromo-6,7-difluoro-1-isopropylbenzimidazole (CAS No. 1365272-31-6) stands as a testament to the advancements in organic chemistry. Its unique structure, versatile applications, and alignment with contemporary research trends position it as a key molecule in future scientific endeavors.